Cas no 89863-13-8 (6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dione, 3,9-dimethyl-)

• Product Name: 6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dione, 3,9-dimethyl-
• CAS No: 89863-13-8
• MF: C₂₀H₃₈N₄O₇
• MW: 446.538325786591
• CID: 586809
• PubChem ID: 544917
• Update Time: 2025-04-19

6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dione, 3,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dione, 3,9-dimethyl-
• 3,9-dimethyl-6,14,17,22,25-pentaoxa-1,3,9,11-tetrazabicyclo[9.8.8]heptacosane-2,10-dione
• DTXSID60337829
• 3,9-Dimethyl-6,14,17,22,25-pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dione #
• 3,9-Dimethyl-6,14,17,22,25-pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]-heptaoctacosan-2,10-dione
• 3,9,-Dimethyl-6,14,17,22,25-pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]-heptaocta-cosan-2,10-dione
• 89863-13-8
• CCGQSJDPZXRZOL-UHFFFAOYSA-N

• Inchi： 1S/C20H38N4O7/c1-21-3-9-27-10-4-22(2)20(26)24-7-13-30-17-15-28-11-5-23(19(21)25)6-12-29-16-18-31-14-8-24/h3-18H2,1-2H3
• InChI Key： CCGQSJDPZXRZOL-UHFFFAOYSA-N
• SMILES： O1CCN(C)C(N2CCOCCOCCN(C(N(C)CC1)=O)CCOCCOCC2)=O

Computed Properties

• Exact Mass: 446.27404956g/mol
• Monoisotopic Mass: 446.27404956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 93.2Ų